Cas no 1805646-36-9 (4-Chloro-3-fluoropyridine-2-acetic acid)

• Product Name: 4-Chloro-3-fluoropyridine-2-acetic acid
• CAS No: 1805646-36-9
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• CID: 4902419
• Update Time: 2025-05-24

4-Chloro-3-fluoropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-fluoropyridine-2-acetic acid

• Inchi： 1S/C7H5ClFNO2/c8-4-1-2-10-5(7(4)9)3-6(11)12/h1-2H,3H2,(H,11,12)
• InChI Key： JANQSHNMFQYEFH-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 1.1
• Topological Polar Surface Area: 50.2

Additional information on 4-Chloro-3-fluoropyridine-2-acetic acid

4-Chloro-3-fluoropyridine-2-acetic acid (CAS No. 1805646-36-9)

4-Chloro-3-fluoropyridine-2-acetic acid, also known by its CAS number 1805646-36-9, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatility in organic synthesis and their role in medicinal chemistry. The structure of 4-chloro-3-fluoropyridine-2-acetic acid consists of a pyridine ring substituted with chlorine at the 4-position, fluorine at the 3-position, and an acetic acid group at the 2-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable substrate for further functionalization and exploration.

The synthesis of 4-chloro-3-fluoropyridine-2-acetic acid typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, leveraging techniques such as microwave-assisted synthesis and catalytic transformations. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the acetic acid group onto the pyridine ring, demonstrating the feasibility of this approach under mild conditions. Such methods not only enhance the scalability of production but also align with the growing demand for sustainable chemical practices.

In terms of applications, 4-chloro-3-fluoropyridine-2-acetic acid has shown promise in several areas, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical sector, this compound serves as a valuable intermediate in the synthesis of bioactive molecules with potential therapeutic effects. For example, studies have highlighted its role as a precursor for developing inhibitors targeting specific enzymes involved in disease pathways. The presence of chlorine and fluorine substituents contributes to its ability to modulate pharmacokinetic properties such as solubility and bioavailability, making it an attractive candidate for drug design.

In agrochemicals, 4-chloro-3-fluoropyridine-2-acetic acid has been explored as a component in herbicides and fungicides due to its ability to interact with biological systems at molecular levels. Recent research has focused on optimizing its stability under environmental conditions while maintaining efficacy against target pests. Additionally, its application in materials science is emerging as a novel area of investigation, particularly in the development of advanced polymers and coatings where its electronic properties can be exploited for enhanced performance.

The structural uniqueness of 4-chloro-3-fluoropyridine-2-acetic acid also makes it an intriguing subject for fundamental studies in organic chemistry. Researchers have utilized this compound to probe into various mechanistic aspects of organic reactions, such as nucleophilic aromatic substitution and radical-mediated transformations. These studies not only deepen our understanding of reaction pathways but also pave the way for innovative synthetic strategies that can be applied to related compounds.

In conclusion, 4-chloro-3-fluoropyridine-2-acetic acid (CAS No. 1805646-36-9) stands out as a versatile and multifaceted compound with significant potential across diverse scientific domains. Its unique structure, coupled with advancements in synthetic methods and application-oriented research, positions it as a key player in both academic and industrial settings. As ongoing studies continue to uncover new facets of its utility, this compound is poised to contribute even more meaningfully to the advancement of chemical sciences.